Cas no 1423033-44-6 (2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide)

• Product Name: 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide
• CAS No: 1423033-44-6
• MF: C₇H₉Br₂NS
• MW: 299.026058912277
• CID: 2140596
• PubChem ID: 67027680
• Update Time: 2025-06-08

2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine hbr
• 2-bromo-4H,5H,6H,7H-thieno[2,3-c]pyridine hydrobromide
• LYFTUUNJHCCTAO-UHFFFAOYSA-N
• NE53466
• Z1536943526
• 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine hydrobromide
• 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide

• Inchi： 1S/C7H8BrNS.BrH/c8-7-3-5-1-2-9-4-6(5)10-7;/h3,9H,1-2,4H2;1H
• InChI Key： LYFTUUNJHCCTAO-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(CNCC2)S1.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 131
• Topological Polar Surface Area: 40.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide

Introduction to 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide (CAS No. 1423033-44-6)

The compound 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide (CAS No. 1423033-44-6) is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. Its unique structural features, combining a thienopyridine core with a bromine substituent, make it a valuable scaffold for developing novel therapeutic agents. This introduction delves into the compound's chemical properties, its potential applications in medicinal chemistry, and recent advancements in research that highlight its importance.

Chemically speaking, 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide belongs to the class of heterocyclic compounds. The thienopyridine ring system is a privileged structure in drug design due to its ability to engage in multiple hydrogen bonding interactions and its compatibility with various pharmacophoric moieties. The presence of a bromine atom at the 2-position introduces a reactive handle that can be exploited for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures.

In the context of pharmaceutical research, 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide has garnered attention as a building block for small-molecule drugs. Recent studies have demonstrated its utility in the development of kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer and inflammatory diseases. The brominated thienopyridine scaffold allows for the facile introduction of additional pharmacological groups that can modulate binding affinity and selectivity. For instance, modifications at the 4- and 5-positions of the ring system have been shown to enhance interactions with specific protein targets.

One notable application of 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide is in the synthesis of antiviral agents. The thienopyridine core mimics natural nucleobases and has been explored as a component in nucleoside analogs that interfere with viral replication. The bromine substituent facilitates further derivatization to optimize solubility and metabolic stability. In particular, derivatives of this compound have shown promise in inhibiting enzymes such as reverse transcriptase and protease in retroviruses like HIV.

Recent advances in computational chemistry have also highlighted the potential of 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide as a hit compound for high-throughput screening (HTS) campaigns. Virtual screening algorithms have identified this molecule as a candidate for further optimization based on its predicted binding modes to various biological targets. The hydrobromide salt form enhances solubility and crystallinity, making it an ideal candidate for solid-state pharmacology studies.

The synthesis of 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide involves multi-step organic transformations starting from commercially available precursors such as thiophene derivatives and pyridine-based building blocks. Key steps include cyclization reactions to form the thienopyridine core followed by bromination at the desired position. The final hydrobromide salt is obtained through acid-base reactions that improve the compound's handling properties and shelf life.

Evaluation of 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide in preclinical models has revealed intriguing biological activities. In vitro assays have shown modest inhibitory effects on certain kinases and enzymes associated with metabolic disorders. These findings align with the broader interest in thienopyridine derivatives as therapeutic candidates for conditions such as diabetes and obesity. Further investigation into its mechanism of action could uncover novel pathways for intervention.

The future prospects for 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide are promising given its versatility as a pharmacological scaffold. Continued exploration into its derivatives may lead to the discovery of next-generation drugs with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into clinical applications.

In summary, 2-bromo-4,5,6,7-tetrahydrothieno[2,3-c]pyridine;hydrobromide (CAS No. 1423033-44-6) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of chemical features positions it as a valuable tool for developing innovative therapeutics across multiple disease areas.